2-(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)-1-(pyrrolidin-1-yl)ethanone dihydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a dihydrochloride salt featuring a piperazine core substituted with a 3-chlorophenyl-imidazole moiety and a pyrrolidin-1-yl ethanone side chain. The dihydrochloride form enhances solubility, which may improve bioavailability compared to free-base analogs.
Properties
IUPAC Name |
2-[4-[1-(3-chlorophenyl)imidazol-2-yl]piperazin-1-yl]-1-pyrrolidin-1-ylethanone;dihydrochloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24ClN5O.2ClH/c20-16-4-3-5-17(14-16)25-9-6-21-19(25)24-12-10-22(11-13-24)15-18(26)23-7-1-2-8-23;;/h3-6,9,14H,1-2,7-8,10-13,15H2;2*1H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOAGLJLTYLMTOA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CN2CCN(CC2)C3=NC=CN3C4=CC(=CC=C4)Cl.Cl.Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26Cl3N5O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)-1-(pyrrolidin-1-yl)ethanone dihydrochloride, also known by its CAS number 1189984-43-7, is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of 431.4 g/mol. The structure features a piperazine ring substituted with an imidazole group and a chlorophenyl moiety, which are common motifs in many pharmacologically active compounds.
The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes in the body. It is hypothesized to act as a modulator for certain neurotransmitter systems, particularly those involving serotonin and dopamine pathways. The imidazole and piperazine rings enhance its ability to bind to specific receptors, potentially leading to therapeutic effects in neurological disorders.
Antidepressant and Anxiolytic Effects
Research indicates that compounds similar to 2-(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)-1-(pyrrolidin-1-yl)ethanone dihydrochloride exhibit antidepressant and anxiolytic properties. For instance, studies have shown that imidazole derivatives can influence serotonin receptors, which are crucial in mood regulation.
Anticancer Properties
Preliminary studies suggest potential anticancer activity. For example, compounds containing similar structural motifs have demonstrated cytotoxicity against various cancer cell lines, including breast cancer (MDA-MB-231) and leukemia (Jurkat) cells. The mechanism involves inducing apoptosis through interactions with Bcl-2 family proteins, which are pivotal in regulating cell death.
Case Studies
- Anticancer Activity : A study evaluated the cytotoxic effects of related compounds on Jurkat cells, revealing an IC50 value lower than that of doxorubicin, indicating a promising anticancer profile .
- Neuropharmacological Assessment : In animal models, compounds with similar piperazine structures showed significant reductions in anxiety-like behavior in elevated plus maze tests. This suggests that the compound may possess anxiolytic effects through modulation of GABAergic transmission .
- Binding Affinity Studies : Molecular docking studies have indicated strong binding affinities to serotonin receptors (5-HT_1A and 5-HT_2A), supporting the hypothesis that this compound may be effective in treating mood disorders .
Data Table: Biological Activity Overview
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural and Functional Differences
The compound is compared below with two analogs from literature ( and ), focusing on substituents, physicochemical properties, and inferred pharmacological profiles.
Detailed Analysis
Substituent Effects on Activity
- The 3-chlorophenyl group in the target compound may favor interactions with hydrophobic receptor pockets, similar to 4-chloro-3-methoxyphenyl in ’s compound. However, the absence of a methoxy group could reduce metabolic stability .
- The pyrrolidin-1-yl moiety increases basicity and solubility compared to the acetylated piperazine in ’s compound, which is critical for oral bioavailability .
Pharmacological Implications
- The pyrazolo-pyridine scaffold in ’s compound is associated with kinase inhibition (e.g., JAK/STAT pathways), whereas the target compound’s imidazole-piperazine core is more aligned with neurotransmitter receptor modulation .
- ’s compound shares structural homology with ketoconazole (antifungal), but the target compound’s lack of a dioxolane ring suggests divergent applications, possibly in neurology .
Physicochemical Properties
- The dihydrochloride salt form of the target compound likely confers higher aqueous solubility (>50 mg/mL) than the neutral analogs in and , which may have solubility <10 mg/mL .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
